5-Ethoxycarbonylfurfurylzinc chloride
Overview
Description
5-Ethoxycarbonylfurfurylzinc chloride is an organic zinc compound that belongs to a class of compounds called organozinc reagents . It has a molecular formula of C8H9ClO3Zn and a molecular weight of 254.00 .
Physical And Chemical Properties Analysis
This compound is a solution with a concentration of 0.5 M in tetrahydrofuran (THF). It has a boiling point of 65 °C and a density of 0.952 g/mL at 25 °C. The compound should be stored at a temperature between 2-8°C .
Scientific Research Applications
Synthesis and Application in Biomass Conversion
A key area of application for furan derivatives, related to 5-Ethoxycarbonylfurfurylzinc chloride, is in the conversion of biomass into valuable chemicals. For instance, the acid-catalyzed hydrolysis of cellulose dissolved in ionic liquids can lead to the formation of glucose, cellobiose, and 5-hydroxymethylfurfural (5-HMF), showcasing the role of furan derivatives in transforming renewable resources into useful industrial chemicals (Dee & Bell, 2011).
Gold-Catalyzed Intramolecular Hydroalkoxylation
The synthesis of 2-alkyl- and aryl-3-ethoxycarbonyl-2,5-dihydrofurans through gold-catalyzed intramolecular hydroalkoxylation represents another significant application. This process highlights the efficiency and selectivity of gold catalysis in constructing valuable furan structures from hydroxyallenic esters (Eom, Kang, & Lee, 2010).
Production of 5-Hydroxymethylfurfural
The production of 5-HMF from fructose and glucose using lignin-derived solid acid catalysts in ionic liquid mixtures is a notable application demonstrating the potential of furan derivatives in the synthesis of platform chemicals from renewable resources. This method emphasizes the role of catalysts and solvent systems in achieving high yields of 5-HMF, a key intermediate for various chemical products (Guo, Fang, & Zhou, 2012).
Broad-Spectrum Antimicrobial Photosensitizers
Research into the development of broad-spectrum antimicrobial photosensitizers has led to the synthesis of benzo[a]phenoxazinium chalcogen analogues. These studies focus on improving photosensitizers for photodynamic therapy of infections, with the chalcogen series exhibiting significant antimicrobial activities against a variety of pathogenic microorganisms (Foley et al., 2006).
Properties
IUPAC Name |
chlorozinc(1+);ethyl 5-methanidylfuran-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9O3.ClH.Zn/c1-3-10-8(9)7-5-4-6(2)11-7;;/h4-5H,2-3H2,1H3;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKYZYKYRMOCCNS-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(O1)[CH2-].Cl[Zn+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO3Zn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
352530-38-2 |
Source
|
| Record name | 352530-38-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{3-[(6-Methylpyrazin-2-yl)oxy]phenyl}methanol](/img/structure/B1604255.png)
